N-(2-(3-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
Overview
Description
“2-amino-N-(4-fluorobenzyl)benzamide” is a chemical compound with the CAS Number: 827006-84-8 . It has a molecular weight of 244.27 . The compound is a solid at room temperature .
Molecular Structure Analysis
The Inchi Code for “2-amino-N-(4-fluorobenzyl)benzamide” is 1S/C14H13FN2O/c15-11-7-5-10 (6-8-11)9-17-14 (18)12-3-1-2-4-13 (12)16/h1-8H,9,16H2, (H,17,18) .Physical And Chemical Properties Analysis
“2-amino-N-(4-fluorobenzyl)benzamide” is a solid at room temperature .Scientific Research Applications
Synthesis and Biological Evaluation
Anticholinesterase Activity : Compounds structurally similar to N-(2-(3-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide have been synthesized and evaluated for their anticholinesterase activity, particularly against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These studies aim at exploring therapeutic potentials for Alzheimer's disease and other cholinergic dysfunctions (Ghanei-Nasab et al., 2016).
Anticancer Agents : Novel N-alkyl-4-(6-fluoro-1H-indol-3-yl)benzamide derivatives have been synthesized and characterized for their cytotoxic activities against various cancer cell lines. These compounds hold promise for developing new anticancer drugs by targeting specific molecular pathways involved in cancer progression (Vallri et al., 2020).
Mechanism of Action and Drug Design
- Molecular Docking Studies : The structural analysis and molecular docking studies of similar compounds provide insights into their mechanism of action by interacting with biological targets, such as enzymes and receptors. These studies are crucial for rational drug design, helping to identify critical interactions and optimize compound efficacy (Jeankumar et al., 2013).
Antimicrobial Activity
- Antimicrobial Analog Synthesis : The synthesis of fluorobenzamides containing thiazole and thiazolidine rings has shown promising antimicrobial activity. The structural modifications, including the introduction of a fluorine atom, have been explored to enhance the antimicrobial efficacy against various bacterial and fungal strains (Desai et al., 2013).
Safety and Hazards
properties
IUPAC Name |
N-[2-[3-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24FN3O2S/c27-21-12-10-19(11-13-21)16-29-25(31)18-33-24-17-30(23-9-5-4-8-22(23)24)15-14-28-26(32)20-6-2-1-3-7-20/h1-13,17H,14-16,18H2,(H,28,32)(H,29,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOROEZNQTKOPEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NCC4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24FN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-benzyl-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide](/img/structure/B2961927.png)
![3-methyl-N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]benzamide](/img/structure/B2961928.png)
![4-((4-(1H-pyrazol-1-yl)phenyl)sulfonyl)-7-fluoro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine](/img/structure/B2961930.png)
![2-Chloro-7-methylbenzo[d]oxazole](/img/structure/B2961937.png)
![4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride](/img/no-structure.png)
![6-Bromo-3-(ethoxycarbonyl)-2-methylbenzo[b]furan-5-yl 4-fluorobenzoate](/img/structure/B2961941.png)
![N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-2-(6-oxo-1,6-dihydropyridazin-1-yl)acetamide](/img/structure/B2961946.png)
